Cas no 477555-96-7 (N-2-(1,3-benzothiazol-2-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide)

• Product Name: N-2-(1,3-benzothiazol-2-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• CAS No: 477555-96-7
• MF: C₂₂H₁₆N₂O₃S
• MW: 388.439043998718
• CID: 6472079
• Update Time: 2025-05-20

N-2-(1,3-benzothiazol-2-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-2-(1,3-benzothiazol-2-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide
• N-(2-(benzo[d]thiazol-2-yl)phenyl)-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamide
• 1,4-Benzodioxin-6-carboxamide, N-[2-(2-benzothiazolyl)phenyl]-2,3-dihydro-

• Inchi： 1S/C22H16N2O3S/c25-21(14-9-10-18-19(13-14)27-12-11-26-18)23-16-6-2-1-5-15(16)22-24-17-7-3-4-8-20(17)28-22/h1-10,13H,11-12H2,(H,23,25)
• InChI Key： BTWMGDRVBUHFAG-UHFFFAOYSA-N
• SMILES： O1C2=CC=C(C(NC3=CC=CC=C3C3=NC4=CC=CC=C4S3)=O)C=C2OCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-2-(1,3-benzothiazol-2-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide

Introduction to N-2-(1,3-benzothiazol-2-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide (CAS No. 477555-96-7)

N-2-(1,3-benzothiazol-2-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 477555-96-7, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a fused heterocyclic system, makes it a subject of intense study for its potential therapeutic applications.

The molecular framework of N-2-(1,3-benzothiazol-2-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide incorporates several key pharmacophoric elements that contribute to its unique chemical and biological properties. The presence of a benzothiazole moiety and a phenyl group linked through a dihydrobenzodioxine core creates a versatile scaffold for further functionalization and derivatization. This structural complexity allows the compound to interact with various biological targets, making it a valuable candidate for drug discovery efforts.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in the development of novel therapeutic agents. Among these, benzothiazole derivatives have shown remarkable potential due to their ability to modulate multiple biological pathways. The study of N-2-(1,3-benzothiazol-2-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide falls within this broader context, as researchers explore its pharmacological profile and explore its potential in treating various diseases.

In particular, the dihydrobenzodioxine moiety in the structure of this compound has been associated with anti-inflammatory and antioxidant properties. These characteristics are particularly relevant in the context of chronic diseases where inflammation plays a significant role. Preliminary studies have suggested that derivatives of this class may offer therapeutic benefits in conditions such as arthritis and neurodegenerative disorders. The benzothiazole component further enhances the compound's potential by contributing to its binding affinity for specific enzymes and receptors.

The synthesis of N-2-(1,3-benzothiazol-2-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the benzothiazole ring followed by its coupling with a phenyl group. Subsequent functionalization at the dihydrobenzodioxine core completes the molecular structure. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to ensure high yields and purity.

The pharmacological evaluation of this compound has been conducted using both in vitro and in vivo models. In vitro studies have demonstrated its ability to inhibit certain enzymes implicated in disease pathogenesis. For instance, preliminary data suggest that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation. Additionally, its interaction with other enzymes such as lipoxygenases has been observed, indicating potential anti-inflammatory effects.

Animal models have provided further insights into the biological activity of N-2-(1,3-benzothiazol-2-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide. Studies in rodents have shown that it can modulate inflammatory responses without significant side effects at tested doses. These findings are particularly encouraging as they suggest that the compound may be suitable for therapeutic use in humans. Further preclinical studies are ongoing to elucidate its mechanism of action and to identify any potential adverse effects.

The development of new drugs is often hindered by challenges such as poor solubility and bioavailability. To address these issues, researchers are exploring various strategies to enhance the pharmacokinetic properties of N-2-(1,3-benzothiazol-2-yl)phenyl-2,3-dihydro-1,4-benzodioxine-6-carboxamide. One approach involves chemical modifications to improve solubility while maintaining biological activity. Another strategy is the use of prodrugs that can be converted into active forms within the body.

The integration of computational methods into drug discovery has also accelerated the development process for compounds like this one. Molecular modeling techniques allow researchers to predict how different modifications will affect the biological activity of a molecule. This approach has been particularly useful in optimizing lead compounds for better efficacy and reduced toxicity.

The future prospects for N-(1,3-benzothiazol-2-yl)phenyl-2,3-dihydro-< strong > < strong > < strong > < strong > < strong > < strong > < strong > benzo[d][oxirane]-< strong >6-carboxamide (CAS No.
477555- 96 -7